2-{[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

Specification

• CAS No.: 877781-63-0
• Molecular Formula: C23H21ClN4O2S
• Molecular Weight: 453.0 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C23H21ClN4O2S/c1-14-12-21(31-13-20(29)26-18-8-10-19(30-3)11-9-18)28-23(25-14)22(15(2)27-28)16-4-6-17(24)7-5-16/h4-12H,13H2,1-3H3,(H,26,29)
• Standard InChI Key: LMZOLSXMNAELOD-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=NN2C(=C1)SCC(=O)NC3=CC=C(C=C3)OC)C)C4=CC=C(C=C4)Cl
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)SCC(=O)NC3=CC=C(C=C3)OC)C)C4=CC=C(C=C4)Cl

Introduction

The compound 2-{[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide represents a chemically complex molecule with potential applications in medicinal chemistry. This article focuses on its chemical structure, properties, synthesis pathways, and potential biological activities.

Synthesis Pathways

The synthesis of this compound typically involves multi-step reactions beginning with pyrazolo[1,5-a]pyrimidine derivatives. Key steps include:

• Cyclization: Formation of the pyrazolo[1,5-a]pyrimidine core through condensation reactions involving hydrazine derivatives and β-keto esters.

• Functionalization: Introduction of the sulfanyl group at the 7th position using thiol reagents.

• Substitution: Attachment of the 4-chlorophenyl and methoxyphenyl groups via nucleophilic aromatic substitution.

Biological Activity

Compounds with similar structural motifs have demonstrated diverse biological activities:

• Antitumor Activity: Pyrazolo[1,5-a]pyrimidine derivatives are known inhibitors of receptor tyrosine kinases (RTKs), such as VEGFR-2, which play a role in angiogenesis and tumor growth.

• Anti-inflammatory Potential: Molecular docking studies suggest that compounds with sulfanyl-acetamide linkages may inhibit enzymes like 5-lipoxygenase (5-LOX), involved in inflammatory pathways.

• Antimicrobial Properties: The presence of halogenated phenyl groups often enhances antimicrobial efficacy due to increased lipophilicity and membrane penetration.

Potential Applications

Given its structural features and resemblance to bioactive analogs:

• Cancer Therapy: The compound could serve as a lead molecule for developing anti-cancer drugs targeting angiogenesis.

• Anti-inflammatory Agents: Its sulfanyl-acetamide structure suggests potential as an anti-inflammatory drug.

• Drug Development: With further optimization, it may be explored for antimicrobial or antiviral applications.